Cas no 103-16-2 (Monobenzone)

Monobenzone is a depigmenting agent that selectively targets and breaks down melanin in the skin, providing long-term results for conditions such as hyperpigmentation and vitiligo. Its high efficacy and stability make it an ideal choice for dermatological treatments, offering sustained reduction of pigmentary abnormalities with minimal risk of rebound hyperpigmentation.
Monobenzone structure
Monobenzone structure
Product Name:Monobenzone
CAS No:103-16-2
MF:C13H12O2
MW:200.233183860779
MDL:MFCD00002333
CID:35209
PubChem ID:7638
Update Time:2025-11-06

Monobenzone Chemical and Physical Properties

Names and Identifiers

    • 4-Benzyloxyphenol
    • p-(Benzyloxy)phenol
    • p-Hydroxyphenyl benzyl ether
    • 4-(Phenylmethoxy)phenol
    • Agerite alba
    • Benoquin
    • Benzoquin
    • Benzyl hydroquinone
    • Depigman
    • Hydroquinone benzyl ether
    • Monobenzone
    • Monobenzyl hydroquinone
    • PBP
    • Pigmex
    • 4-benzyloxy phenol (Monobenzone)
    • 4-(Benzyloxy)phenol
    • Hydroquinone monobenzyl ether
    • PEBP
    • RKIP
    • Alba
    • PEBP1
    • Agerite
    • Enzoquin
    • Leucodinine
    • Superlite
    • Monobenzon
    • Dermochinona
    • Carmifal
    • Alba-Dome
    • Benzyl p-hydroxyphenyl ether
    • Monobenzyl ether hydroquinone
    • 4-benzyloxy phenol
    • Phenol, 4-(phenylmethoxy)-
    • Monobenzonum
    • Monobenzona
    • 4-(Benzyloxyl)phe
    • Superlite (antioxidant)
    • NSC-33918
    • FT-0616695
    • HMS1580P12
    • Monobenzone (Benoquin)
    • Monobenzonum [INN-Latin]
    • CHEBI:34380
    • p-benzyloxy phenol
    • MFCD00002333
    • NCGC00016360-02
    • Tox21_110396_1
    • s1652
    • NCGC00016360-01
    • AKOS000119555
    • Phenol, p-(benzyloxy)-
    • BRN 1958305
    • F11201
    • Pharmakon1600-01503031
    • AB00513959_04
    • Prestwick3_000912
    • Tox21_201147
    • Hydrochinon monobenzylether [Czech]
    • 4-benzoxyphenol
    • NCGC00016360-06
    • NCGC00016360-03
    • HSDB 4019
    • NCGC00016360-05
    • 103-16-2
    • CHEMBL1388
    • 4-Benzyloxy-phenol
    • Z104478412
    • BRD-K54262262-001-06-6
    • Benoquin (TN)
    • BIDD:ER0003
    • NS00001735
    • MONOBENZONE [MART.]
    • Monobenzone [INN]
    • NSC758211
    • Q2768526
    • MONOBENZONE [WHO-DD]
    • SR-05000001819-2
    • PS-8213
    • MONOBENZONE (USP-RS)
    • MONOBENZONE [HSDB]
    • AB00513959-03
    • 4-(Benzyloxy)phenol, >=99%
    • BCP09974
    • SR-05000001819-3
    • BPBio1_000864
    • 4-06-00-05728 (Beilstein Handbook Reference)
    • HMS2097H06
    • SY001650
    • MONOBENZONE [MI]
    • BDBM50410520
    • CAS-103-16-2
    • HY-30272
    • NSC 2132
    • DTXSID2020717
    • 4-(benzyloxy)-phenol
    • MONOBENZONE [VANDF]
    • SCHEMBL35631
    • AB00513959
    • 4-(Benzyloxyl)phenol
    • NSC33918
    • Prestwick0_000912
    • SW197310-3
    • DTXCID00717
    • HMS1570H06
    • Prestwick1_000912
    • BSPBio_000784
    • MONOBENZONE (USP MONOGRAPH)
    • 4-phenylmethoxyphenol
    • NSC2132
    • WLN: QR DO1R
    • A800687
    • Hydroquinone Monobenzylether; 4-Benzyloxyphenol; 4-(Benzyloxy)phenol
    • F0777-0782
    • Monobenzone (USP/INN)
    • CCG-213094
    • 9L2KA76MG5
    • 4-(Benzyloxy)phenol, 98%
    • HMS3714H06
    • UNII-9L2KA76MG5
    • D11AX13
    • MONOBENZONE [USP MONOGRAPH]
    • HMS3655K15
    • NCGC00258699-01
    • MONOBENZONE [USP-RS]
    • AM20020110
    • Monobenzone, United States Pharmacopeia (USP) Reference Standard
    • NSC-758211
    • Monobenzona [INN-Spanish]
    • B1104
    • EN300-20495
    • Oprea1_698781
    • Monobenzyl Ether of Hydroquinone
    • SR-05000001819-1
    • 4(benzyloxy)phenol
    • NSC-2132
    • Monobenzone, USP
    • DB00600
    • (p)-Benzyloxyphenol
    • CS-B0870
    • Q-200440
    • Monobenzone [USP:INN]
    • EINECS 203-083-3
    • 4-benzyloxylphenol
    • SPBio_002973
    • AC-2492
    • p-benzyloxy-phenol
    • Hydrochinon monobenzylether
    • P-BENZYLOXYPHENOL
    • BRD-K54262262-001-01-7
    • Prestwick2_000912
    • Tox21_110396
    • MBEH
    • 4-(Benzyloxy)phenol (Monobenzone)
    • 4-phenylmethoxy-phenol
    • D05072
    • MONOBENZONE [ORANGE BOOK]
    • AI3-14325
    • MONOBENZONE (MART.)
    • SR-05000001819
    • GTPL6830
    • AB00513959_05
    • para-(Benzyloxy)phenol
    • MONOBENZONE;PBP;P-BENZYLOXYPHENOL
    • BRD-K54262262-001-11-6
    • BRD-K54262262-001-12-4
    • 4-(Benzyloxy)phenol; Hydroquinone monobenzyl ether; PBP; Monobenzone
    • 4-(Benzyloxy)phenol ; Hydroquinone monobenzyl ether ; PBP ; Monobenzone
    • BRD-K54262262-001-09-0
    • STL283939
    • BRD-K54262262-001-10-8
    • MDL： MFCD00002333
    • Inchi： 1S/C13H12O2/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9,14H,10H2
    • InChI Key： VYQNWZOUAUKGHI-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(=CC=1)O)CC1C=CC=CC=1
    • BRN： 1958305

Computed Properties

  • Exact Mass: 200.08400
  • Monoisotopic Mass: 200.083729621 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.5
  • Molecular Weight: 200.23

Experimental Properties

  • Color/Form: Powder
  • Density: 1.260(lit.)
  • Melting Point: 119-120 °C (lit.)
  • Boiling Point: 297.96°C (rough estimate)
  • Flash Point: 213.4℃
  • Refractive Index: 1.5906 (estimate)
  • Solubility: 251mg/L
  • Water Partition Coefficient: Slightly soluble
  • PSA: 29.46000
  • LogP: 2.97120
  • Odor: ODORLESS
  • Merck: 6248
  • Solubility: Slightly soluble in cold water, easily soluble in hot water, acetone and most other organic solvents.

Monobenzone Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H317,H319
  • Warning Statement： P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36-43
  • Safety Instruction： S24/25-S26-S37
  • RTECS：SJ7700000
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25-S26-S37
  • Packing Group：I; II; III
  • Packing Group：I; II; III
  • Risk Phrases：R36; R43
  • TSCA：Yes
  • Toxicity：LD50 i.p. in mice: >600 mg/kg (Takahashi)
  • Storage Condition：Store at room temperature

Monobenzone Customs Data

  • HS CODE：29095090
  • Customs Data：

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Monobenzone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 ¥407.35 2023-12-10
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 ¥1116.67 2023-12-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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TRC
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 $ 135.00 2022-06-07
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 $ 185.00 2022-06-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
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 ￥940.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
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Monobenzone Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:103-16-2)4-苄氧基苯酚
Order Number:LE1690398;LE12776;LE7171
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:103-16-2)Monobenzone
Order Number:sfd4688
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:103-16-2)Monobenzone
Order Number:A938931
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:28
Price ($):270.0
Email:sales@amadischem.com

Monobenzone Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Monobenzone Related Literature

Related Categories

103-16-2 (Monobenzone) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:103-16-2)4-苄氧基苯酚
LE1690398;LE12776;LE7171
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:103-16-2)Monobenzone
sfd4688
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email